N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)-1-naphthamide

• IUPAC Name: N-[(4-thiophen-3-yloxan-4-yl)methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H21NO2S/c23-20(19-7-3-5-16-4-1-2-6-18(16)19)22-15-21(9-11-24-12-10-21)17-8-13-25-14-17/h1-8,13-14H,9-12,15H2,(H,22,23)
• InChI Key: XRIZQTQHUDUYJJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=CC3=CC=CC=C32)C4=CSC=C4
• Molecular Formula: C21H21NO2S
• Molecular Weight: 351.5 g/mol
• CAS No.: 2320724-24-9

Description

N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)-1-naphthamide is a compound that has recently gained attention in the scientific community due to its potential in various research applications. This compound is a synthetic molecule that is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Scientific Research Applications

Methoxytetrahydropyrans as 5-Lipoxygenase Inhibitors

Methoxytetrahydropyrans, chemically related to the compound , have been identified as potent inhibitors of 5-lipoxygenase (5-LPO), an enzyme involved in the synthesis of leukotrienes, which are mediators in inflammatory and allergic reactions. The research by Crawley et al. (1992) demonstrated that these compounds, including 4-[3-(naphth-2-ylmethoxy)phenyl]-4- methoxy-3,4,5,6-tetrahydro-2H-pyran, have significant in vitro and in vivo efficacy in inhibiting leukotriene synthesis, suggesting potential applications in treating inflammatory conditions (Crawley et al., 1992).

Synthesis and Structure of Enaminones

Brbot-Šaranović et al. (2001) explored the synthesis and structure of isomeric enaminones, which are structurally similar to the compound of interest. They found that these compounds exhibit tautomerism, a property that could be significant in the development of pharmaceuticals or organic materials (Brbot-Šaranović et al., 2001).

Fluorescence Property of Naphthalimide Derivatives

Zhengneng et al. (2013) synthesized novel 1,8-naphthalimide derivatives containing a thiophene ring, which is a part of the compound . These compounds exhibited varying fluorescence properties, suggesting potential applications in optical materials and sensors (Zhengneng et al., 2013).

Novel Acetamide Derivatives

A study by Raju et al. (2022) on N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives, which share a similar structural motif with the compound of interest, demonstrated environmentally friendly and efficient synthesis methods. Such methodologies are vital for the development of pharmaceuticals and organic compounds (Raju et al., 2022).